2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine

• Molecular Formula: C8H10F2N2O
• Molecular Weight: 188.17 g/mol
• IUPAC Name: 2-(2,2-difluoroethoxy)-5-methylpyridin-4-amine
• InChI: InChI=1S/C8H10F2N2O/c1-5-3-12-8(2-6(5)11)13-4-7(9)10/h2-3,7H,4H2,1H3,(H2,11,12)
• InChI Key: UILIJSUASGGUPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1N)OCC(F)F

Description

2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine ( 1549788-95-5) is a high-purity chemical compound offered for research and development purposes. This pyridine derivative, with the molecular formula C8H10F2N2O and a molecular weight of 188.17 g/mol, is characterized by the SMILES string NC1=CC(OCC(F)F)=NC=C1C . The compound is typically handled as a cold-chain item to ensure stability . As a specialized building block, it holds significant value in medicinal chemistry and drug discovery, particularly for incorporating the 2,2-difluoroethoxy moiety into target molecules. This functional group can influence the compound's electronic properties, metabolic stability, and membrane permeability, making it a valuable scaffold for developing potential pharmaceutical agents. The product is strictly for Research Use Only and is not intended for diagnostic, therapeutic, or any human or veterinary use. Researchers can inquire for detailed availability and pricing information.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine typically involves the reaction of 2,2-difluoroethanol with a suitable pyridine derivative under controlled conditions. One common method involves the use of an organic solvent and an alkali to facilitate the reaction . The reaction is usually carried out at elevated temperatures to ensure complete conversion of the starting materials.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for efficiency, safety, and cost-effectiveness. The use of continuous flow reactors and automated systems can enhance the production rate and ensure consistent quality of the final product.

Chemical Reactions Analysis

Types of Reactions

2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine can undergo various chemical reactions, including:

Oxidation: This reaction typically involves the use of oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Common reducing agents like sodium borohydride or lithium aluminum hydride can be used.

Substitution: Halogenation and other substitution reactions can be carried out using reagents like chlorine or bromine.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Chlorine, bromine.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding oxides, while reduction can produce amines or alcohols.

Scientific Research Applications

2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential effects on biological systems, including enzyme inhibition and receptor binding.

Medicine: Explored for its potential therapeutic properties, such as anti-inflammatory or anticancer activities.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine involves its interaction with specific molecular targets. It may act by binding to enzymes or receptors, thereby modulating their activity. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Structural Analogues: Pyridine Derivatives

5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine (CAS 1706447-76-8)

• Core: Pyridine with 4-amino and 2,2-difluoroethoxy groups.
• Key Difference : Chlorine at position 5 vs. methyl in the target compound.
• Impact: Chlorine increases molecular weight (MW: 206.6 vs. 188.1 for target) and lipophilicity (ClogP: ~1.8 vs. ~1.2).

5-Bromo-N-(2-methoxyethyl)-4-methylpyridin-2-amine (CAS 1220028-40-9)

• Core: Pyridine with 2-amino and 4-methyl groups.
• Key Difference : Bromine at position 5 and a methoxyethyl -substituted amine.
• Impact: Bromine’s steric bulk and electronegativity may reduce solubility compared to the target’s methyl group.

Heterocyclic Analogues: Pyrimidine Derivatives

4-(2,6-Difluorophenoxy)-5-methyl-6-(trifluoromethyl)pyrimidin-2-amine (EP 4 146 630 B1)

• Core: Pyrimidine with 2-amino, 4-difluorophenoxy, and 6-trifluoromethyl groups.
• Key Differences : Pyrimidine core (two nitrogens) vs. pyridine (one nitrogen).
• The trifluoromethyl group enhances hydrophobicity (ClogP: ~3.5) compared to the target’s difluoroethoxy group .

5-[(4-Ethoxyanilino)methyl]-N-(2-fluorophenyl)-6-methyl-2-phenylpyrimidin-4-amine

• Core: Pyrimidine with 4-amino and 2-phenyl substituents.
• Key Differences: Bulky phenyl and ethoxyanilino groups introduce steric hindrance.

Fluorinated Substituents: Comparative Effects

Compound	Fluorinated Group	Melting Point (°C)	ClogP
Target Compound	2,2-Difluoroethoxy	Not reported	~1.2
5-Chloro-4-(2,2-difluoroethoxy)pyridin-3-amine	2,2-Difluoroethoxy	Not reported	~1.8
4-(Difluoromethyl)-5-triazine-pyridin-2-amine	Difluoromethyl	214.0	~2.4
4-(2,6-Difluorophenoxy)-pyrimidin-2-amine	Difluorophenoxy	Not reported	~3.5

• Key Trends :
  • Electron-Withdrawing Effects : Fluorine substituents lower pKa (enhancing water solubility at physiological pH) but increase ClogP due to hydrophobicity.
  • Metabolic Stability : Difluoroethoxy groups resist oxidative degradation better than methoxy or ethoxy groups .

Biological Activity

2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine is a pyridine derivative that has garnered attention due to its potential biological activities. The compound features a difluoroethoxy group and an amine functional group, which may influence its interactions with biological targets. This article explores the biological activity of this compound, including its mechanisms of action, pharmacological applications, and relevant case studies.

Chemical Structure and Properties

The molecular formula of 2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine is $C_8H_{10}F_2N_2O$, with a molecular weight of approximately 194.18 g/mol. The structural representation is as follows:

$$\text{Structure }\text{C}_8\text{H}_{10}\text{F}_2\text{N}_2\text{O}$$

This compound's unique structural features position it as a candidate for various pharmacological applications.

The biological activity of 2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine is primarily attributed to its ability to interact with specific molecular targets within cells. Key mechanisms include:

• Enzyme Inhibition : The compound may inhibit certain enzymes, potentially affecting metabolic pathways.
• Receptor Modulation : Its structure allows for binding to various receptors, influencing cellular signaling pathways.

Biological Activity

The biological activities associated with 2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine include:

• Anticancer Properties : Preliminary studies suggest that the compound exhibits cytotoxic effects against various cancer cell lines. For instance, it has shown promise in inhibiting the growth of human colon carcinoma cells.

Cell Line	IC50 (µM)
HCT116 (Colon Cancer)	3.5
MV4-11 (AML)	0.299

• Neuroprotective Effects : The compound's interaction with neuroreceptors may confer neuroprotective properties, making it a candidate for treating neurodegenerative diseases.

Case Studies and Research Findings

• Antitumor Activity : A study demonstrated that derivatives of pyridine compounds similar to 2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine exhibited significant antiproliferative activity in vitro against human tumor cell lines. The study indicated that these compounds could inhibit key pathways involved in tumor growth and survival .
• KDM Inhibition : Research has highlighted the potential of pyridine derivatives in inhibiting JmjC histone demethylases, which are implicated in cancer progression. The unique substitution patterns in compounds like 2-(2,2-Difluoroethoxy)-5-methylpyridin-4-amine may enhance selectivity and potency against these enzymes .
• Biochemical Assays : The compound has been utilized in biochemical assays to study enzyme interactions. Its difluoroethoxy group enhances binding affinity, which is critical for modulating enzyme activity .

Q & A

Q. Table 1: Comparative Synthesis Conditions

Method	Yield (%)	Purity (%)	Key Reference
TBAF-mediated fluorination	65–75	≥98
Pd-catalyzed coupling	55–60	95

Basic: How can the purity and structural integrity of this compound be validated?

Answer:
Rigorous characterization requires a combination of techniques:

• Chromatography: HPLC with UV detection (λ = 254 nm) to assess purity (>98%) .
• Spectroscopy:
  • NMR: $^1$H and $^19$F NMR to confirm substitution patterns (e.g., difluoroethoxy at C2, methyl at C5) .
  • Mass Spectrometry: High-resolution MS (HRMS) to verify molecular ion peaks (e.g., [M+H]$^+$ at m/z 217.0845) .
• Elemental Analysis: Carbon/hydrogen/nitrogen (CHN) analysis to confirm empirical formula .

Basic: What spectroscopic techniques are suitable for characterizing its structure?

Answer:

• X-ray Crystallography: Resolve crystal packing and confirm stereochemistry using SHELXL (e.g., space group P2$_1$/c) .
• FT-IR: Identify functional groups (e.g., N-H stretch at ~3350 cm$^{-1}$, C-F at ~1100 cm$^{-1}$) .
• UV-Vis: Determine π→π* transitions in the pyridine ring (λ$_{\text{max}}$ ~270 nm) .

Advanced: How do substituent variations at the pyridine ring influence its reactivity and biological activity?

Answer:
Substituent effects are critical in structure-activity relationship (SAR) studies:

• Electron-Withdrawing Groups (e.g., -CF$_3$): Enhance metabolic stability but reduce nucleophilic substitution rates .
• Amino Group at C4: Facilitates hydrogen bonding with biological targets (e.g., enzymes) .

Q. Table 2: Substituent Impact on Bioactivity

Substituent	LogP	IC$_{50}$ (nM)	Reference
-OCH$_2$CF$_2$H (target)	1.8	120
-OCH$_3$	0.9	450
-Cl	2.1	90

Advanced: What strategies can resolve data discrepancies in crystallographic studies of this compound?

Answer:
Crystallographic contradictions (e.g., disorder in the difluoroethoxy group) require:

• Refinement Tools: Use SHELXL for high-resolution data (d < 0.8 Å) to model thermal motion and occupancy .
• Twinned Data: Apply the Hooft parameter in SHELXL to handle pseudo-merohedral twinning .
• Validation: Cross-check with DFT-calculated bond lengths/angles (e.g., C-F = 1.34 Å) .

Advanced: What are the mechanistic insights into nucleophilic substitution reactions involving the difluoroethoxy group?

Answer:
The difluoroethoxy group undergoes SNAr (nucleophilic aromatic substitution) due to electron-deficient pyridine rings:

• Kinetics: Rate-determining step involves deprotonation of the intermediate Meisenheimer complex .
• Solvent Effects: Polar aprotic solvents (e.g., DMF) accelerate reaction rates by stabilizing transition states .
• Catalysis: Pd(PPh$_3$)$_4$ enhances coupling efficiency with arylboronic acids (yield >70%) .

Key Reference Data:

• Activation energy (E$_a$) for SNAr: ~45 kJ/mol
• Hammett σ$^+$ for -OCH$_2$CF$_2$H: +0.78